molecular formula C21H22N4O3 B6452294 7-methoxy-3-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one CAS No. 2549041-41-8

7-methoxy-3-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one

Cat. No. B6452294
CAS RN: 2549041-41-8
M. Wt: 378.4 g/mol
InChI Key: PQWVPHYOTLTVEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a quinazolinone derivative. Quinazolinones are a class of organic compounds with a wide range of biological activities. They are often used in medicinal chemistry due to their potential therapeutic applications .


Molecular Structure Analysis

The compound contains a quinazolinone core, which is a bicyclic structure consisting of a benzene ring fused to a 2-pyrimidinone ring. It also has a methoxy group attached to the 7-position, a piperidine ring attached to the 3-position, and a pyridine ring attached via a carbonyl group .


Chemical Reactions Analysis

Quinazolinones can undergo a variety of chemical reactions, including substitutions, additions, and ring-opening reactions. The specific reactions would depend on the conditions and reagents used .


Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. Factors such as polarity, solubility, melting point, and boiling point would be influenced by the functional groups present .

Scientific Research Applications

Suzuki–Miyaura Coupling

The Suzuki–Miyaura (SM) coupling reaction is a powerful method for forming carbon–carbon bonds. Compound A, with its methoxy and pyridine functionalities, can serve as an excellent boron reagent in SM coupling reactions. Boron reagents play a crucial role in this process, allowing the cross-coupling of aryl or vinyl halides with organoboron compounds. The mild reaction conditions and functional group tolerance of SM coupling make it widely applicable in organic synthesis .

Protodeboronation in Total Synthesis

Protodeboronation involves the removal of a boron group from a boronic ester. Compound A’s boron moiety can be selectively removed using less nucleophilic reagents, such as (3,5-bis(trifluoromethyl)phenyl)lithium. This strategy has been applied in the total synthesis of various natural products, including indolizidine derivatives .

Antiviral Activity

Compound A’s structural features make it a potential candidate for antiviral drug development. Researchers have reported that certain ethoxy-substituted derivatives exhibit anti-Herpes Simplex Virus-1 (HSV-1) activity. These derivatives could be explored further for their therapeutic potential .

Piperidine Derivatives

Piperidine derivatives play a vital role in medicinal chemistry. Compound A’s piperidine ring can be modified to create various derivatives. These derivatives may find applications in drug discovery, as piperidines are prevalent in bioactive compounds. Consider exploring the synthesis and biological evaluation of piperidine analogs based on Compound A .

Spiroquinazolinones

Compound A’s unique quinazolinone scaffold can be utilized for the synthesis of spiroquinazolinones. These spirocyclic compounds have diverse biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. Investigate the synthesis and biological evaluation of spiroquinazolinone derivatives based on Compound A .

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many quinazolinones exhibit their effects by interacting with various enzymes or receptors in the body .

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific biological activities. As with any compound, appropriate safety precautions should be taken when handling it .

Future Directions

Future research could focus on further elucidating the biological activities of this compound and optimizing its structure for potential therapeutic applications .

properties

IUPAC Name

7-methoxy-3-[[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl]quinazolin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H22N4O3/c1-28-17-2-3-18-19(12-17)23-14-25(21(18)27)13-15-6-10-24(11-7-15)20(26)16-4-8-22-9-5-16/h2-5,8-9,12,14-15H,6-7,10-11,13H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PQWVPHYOTLTVEY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC2=C(C=C1)C(=O)N(C=N2)CC3CCN(CC3)C(=O)C4=CC=NC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H22N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

378.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7-Methoxy-3-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.